Cas no 903202-78-8 (7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl-2H-chromen-2-one)

• Product Name: 7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl-2H-chromen-2-one
• CAS No: 903202-78-8
• MF: C₂₃H₂₆N₂O₃
• MW: 378.464146137238
• CID: 5425303
• Update Time: 2025-06-09

7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-[2-(4-ethylpiperazin-1-yl)ethoxy]-3-phenylchromen-2-one
• 7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl-2H-chromen-2-one

• Inchi： 1S/C23H26N2O3/c1-2-24-10-12-25(13-11-24)14-15-27-20-9-8-19-16-21(18-6-4-3-5-7-18)23(26)28-22(19)17-20/h3-9,16-17H,2,10-15H2,1H3
• InChI Key： ZXWVKAYTKSNSLT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCCN3CCN(CC)CC3)=CC=C2C=C1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 903202-78-8 and Product Name: 7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl-2H-chromen-2-one

The compound identified by the CAS number 903202-78-8 and the product name 7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl-2H-chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the chromenone class, has garnered attention due to its unique structural properties and potential therapeutic applications. The presence of a 4-ethylpiperazine moiety in its structure suggests a possible role in modulating biological pathways, particularly those involving neurotransmitter systems.

Recent studies have highlighted the importance of chromenone derivatives in the development of novel pharmaceutical agents. The 7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl moiety of this compound is particularly noteworthy, as it introduces a polar, basic nitrogen atom that can interact with various biological targets. This feature makes it a promising candidate for further investigation in drug discovery programs aimed at treating neurological and psychiatric disorders.

One of the most exciting aspects of this compound is its potential as a precursor for more complex molecules. The chromenone core is known for its stability and versatility in chemical modifications, allowing researchers to tailor its properties for specific applications. For instance, the ethoxy group at position 2 provides a handle for further functionalization, enabling the synthesis of analogs with enhanced pharmacological profiles.

In the context of current research, this compound aligns well with the growing interest in targeted therapies. The 4-ethylpiperazine component is particularly relevant in this regard, as it is a common pharmacophore in drugs that interact with serotonin and dopamine receptors. These interactions are crucial for treating conditions such as depression, anxiety, and cognitive disorders. By leveraging the structural features of this compound, scientists may develop new treatments that offer improved efficacy and reduced side effects compared to existing medications.

The synthesis of 7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl-2H-chromen-2-one involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the chromenone ring and subsequent functionalization to introduce the piperazine and ethoxy groups. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for large-scale investigations.

From a pharmacological perspective, preliminary studies suggest that this compound exhibits interesting biological activity. In vitro assays have shown potential effects on enzymes and receptors relevant to central nervous system function. While more research is needed to fully elucidate its mechanism of action, these findings are encouraging and warrant further exploration. The compound's ability to modulate neurotransmitter systems could make it valuable in treating conditions where neurotransmitter imbalances play a significant role.

The development of new pharmaceutical agents is often hampered by challenges such as poor solubility, low bioavailability, and adverse side effects. The structural design of 7-2-(4-ethylpiperazin-1-yl)ethoxy-3-phenyl chromenone aims to address some of these issues by incorporating features that enhance pharmacokinetic properties. For example, the presence of polar functional groups can improve solubility in aqueous environments, while the aromatic rings contribute to metabolic stability.

In conclusion, 7-phenoxy-N-[4-(4-propylphenoxy)-1-piperazinyl]-4H-chromene represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activity make it an attractive molecule for researchers exploring new treatments for neurological and psychiatric disorders. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic options for patients worldwide.